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Compound of Interest

Compound Name: Quinpirole hydrochloride

Cat. No.: B1662246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Quinpirole hydrochloride (CAS 85798-08-9) is a potent and selective dopamine D2 and D3

receptor agonist widely utilized in neuroscience research to investigate dopaminergic signaling

and its role in various physiological and pathological processes. This technical guide provides

an in-depth overview of the physicochemical properties, pharmacology, and key experimental

applications of quinpirole hydrochloride. Detailed experimental protocols and visualizations

of associated signaling pathways are included to support researchers in the effective use of this

compound.

Physicochemical and Pharmacological Properties
Quinpirole hydrochloride is a synthetic, non-ergoline compound that acts as a high-affinity

agonist at D2-like dopamine receptors.[1][2][3] Its hydrochloride salt form enhances its

solubility in aqueous solutions, facilitating its use in a variety of experimental settings.[4]

Table 1: Physicochemical Properties of Quinpirole
Hydrochloride
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Property Value Reference(s)

CAS Number 85798-08-9 [1][2][5]

Molecular Formula C₁₃H₂₁N₃·HCl [1][2][5]

Molecular Weight 255.79 g/mol [1][2][5]

Appearance White to off-white solid/powder [6][7][8]

Purity ≥98% (HPLC) [1][2][7]

Solubility
Water: up to 100 mM, DMSO:

up to 25 mM
[1][2]

Storage Desiccate at -20°C [1][2][7]

Table 2: Pharmacological Data - Receptor Binding
Affinity (Ki)

Receptor Kᵢ (nM) Reference(s)

Dopamine D₂ 4.8 [1][2][6]

Dopamine D₃ ~24 [1][2][6]

Dopamine D₄ ~30 [1][2][6]

Dopamine D₁ 1900 [1][2]

Mechanism of Action and Signaling Pathways
Quinpirole exerts its effects primarily through the activation of D2 and D3 dopamine receptors,

which are G protein-coupled receptors (GPCRs) that couple to Gαi/o proteins.[9] Activation of

these receptors leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular

cyclic AMP (cAMP) levels.[9]

Furthermore, quinpirole has been shown to modulate the Akt/GSK3-β signaling pathway.[10]

Activation of the D2 receptor by quinpirole can lead to the phosphorylation and activation of Akt

(also known as Protein Kinase B), which in turn phosphorylates and inhibits Glycogen
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Synthase Kinase 3-β (GSK3-β).[10][11] This pathway is crucial in regulating various cellular

processes, including cell survival, apoptosis, and neuroinflammation.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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